BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: (R)-2-Aminooctane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Aminooctane
CAS No.: 693-16-3
Cat. No.: B1582153

Get Quote

Physicochemical Properties, Enantioselective Synthesis, and Analytical Validation

Executive Summary

(R)-2-Aminooctane (also known as (R)-2-octylamine or (R)-1-methylheptylamine) is a chiral
aliphatic amine of significant utility in pharmaceutical development and organic synthesis.[1] Its
primary application lies in its role as a chiral resolving agent for acidic racemates and as a
chiral building block in the synthesis of bioactive compounds. Unlike its racemic counterpart,
the enantiomerically pure (R)-isomer offers precise stereochemical control, a critical attribute in
drug design where enantiomeric purity dictates efficacy and safety.

This guide provides a rigorous technical analysis of (R)-2-aminooctane, focusing on its
molecular stoichiometry, enzymatic kinetic resolution, and analytical validation protocols.[1]

Physicochemical Profile
Molecular Weight Calculation

The molecular weight is the fundamental constant for all stoichiometric calculations in synthesis
and resolution. Molecular Formula:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1582153#bc-rfq
https://www.benchchem.com/product/b1582153/docs?utm_src=pdf-body#technical-monograph-r-2-aminooctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octylamine
https://www.benchchem.com/product/b1582153/docs?utm_src=pdf-body#technical-monograph-r-2-aminooctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[2][3]

Atomic Mass (

Element Count Subtotal ( g/mol )
g/mol)

Carbon (C) 8 12.011 96.088

Hydrogen (H) 19 1.008 19.152

Nitrogen (N) 1 14.007 14.007

Total MW 129.247

Note: Standard atomic weights are based on IUPAC recommendations.[1] For high-precision
mass spectrometry, the monoisotopic mass is 129.1517 Da.[1]

Key Physical Constants

Accurate handling requires knowledge of phase behavior and density.[1]

Property Value Context

CAS Number (R-isomer) 34566-05-7 Specific to (R)-(-)-enantiomer
CAS Number (S-isomer) 34566-04-6 For reference

CAS Number (Racemic) 693-16-3 Precursor material

Boiling Point 163-165 °C At 760 mmHg

Density 0.771 g/mL At 25 °C

Refractive Index (
1.4235 Purity indicator
)

Flash Point 51 °C (123.8 °F) Flammable Liquid (Class 3)

Enantioselective Synthesis: Kinetic Resolution

The most robust method for obtaining high optical purity (R)-2-aminooctane is the lipase-
catalyzed kinetic resolution of the racemate.[1] This method utilizes the stereoselectivity of
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Candida antarctica Lipase B (CAL-B) to selectively acylate the (R)-enantiomer.[1]

Mechanistic Workflow

In this process, the lipase preferentially catalyzes the acylation of the (R)-amine with an ester
donor (e.g., ethyl acetate or isopropyl acetate), leaving the (S)-amine unreacted. The resulting
(R)-amide is then separated and hydrolyzed back to the pure amine.

Acid Hydrolysis - [PEREETe
(HCIReflux)

Pure (R)-2-Aminooctane

Click to download full resolution via product page

Figure 1: Workflow for the enzymatic kinetic resolution of 2-aminooctane using CAL-B lipase.

Experimental Protocol (Bench Scale)

Objective: Isolation of (R)-2-aminooctane from racemic mixture.
o Reaction Setup:

o Dissolve racemic 2-aminooctane (100 mmol, 12.9 g) in methyl tert-butyl ether (MTBE)
(100 mL).

o Add Candida antarctica Lipase B (immobilized, e.g., Novozym 435) (500 mg).[1]

o Add Ethyl Acetate (60 mmol, 0.6 eq) as the acyl donor. Note: Using <0.5 eq ensures high
ee for the product amide, but limiting conversion is safer.

¢ Incubation:

o Shake or stir gently at 30-40 °C for 24—-48 hours.
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o Monitor conversion via GC until ~50% conversion is reached.
o Work-up:

o Filter off the immobilized enzyme (can be recycled).

o Evaporate solvent.[1]

o Separation: The unreacted (S)-amine (bp ~164°C) can be separated from the (R)-amide
(significantly higher bp) via fractional distillation or acid-base extraction (the amine is
basic; the amide is neutral).

e Hydrolysis (to recover R-amine):
o Reflux the isolated (R)-amide in 6M HCI for 12 hours.
o Basify with NaOH to pH >12.[1]
o Extract with diethyl ether, dry over
, and distill to obtain pure (R)-2-aminooctane.[1]

Analytical Validation

Trustworthiness in chiral chemistry relies on proving enantiomeric excess (

).[1]
Polarimetry (Specific Rotation)

The specific rotation

is the primary identifier.

e (R)-2-Aminooctane: Levorotatory (-)[1]

e (S)-2-Aminooctane: Dextrorotatory (+)[1]

Standard Value:
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to

(neat) or slightly different depending on solvent (e.g., Ethanol).[1] Note: Always compare
against a certified reference standard or Certificate of Analysis (CoA) due to solvent effects.

Chiral Gas Chromatography (GC)

For precise

determination (>99%), Chiral GC is required.[1]

o Column: Cyclodextrin-based stationary phase (e.g., Chirasil-DEX CB).[1]

» Derivatization (Optional): Reaction with trifluoroacetic anhydride (TFAA) can improve peak
shape and separation resolution.[1]

Isolated Sample

VAR

Test 1: Polarimetry Test 2: Chiral GC
(Qualitative Check) (Quantitative Check)

g :

Negative Rotation (-) Positive Rotation (+) Calculate ee%
Confirms (R)-Configuration Sample is (S)-Isomer (Area R - Area S) / Total

!
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Figure 2: Analytical decision tree for validating the stereochemical integrity of (R)-2-
aminooctane.

Applications in Drug Development

o Chiral Resolution Agent: (R)-2-Aminooctane is used to resolve racemic acids (e.g.,
mandelic acid derivatives) via diastereomeric salt formation.[1] The long alkyl chain (octyl)
imparts specific solubility characteristics that differ from shorter chain amines like
methylbenzylamine, often aiding in crystallization.

o Synthesis Intermediate: Used in the synthesis of anti-infectives and surface-active agents
where the chiral center influences the spatial orientation of the hydrophobic tail.[1]

Safety & Handling (SDS Summary)

Signal Word: DANGER

Hazard Class H-Code Description
Flammable Liquid H226 Flammable liquid and vapor.[1]
Acute Toxicity H302 Harmful if swallowed.[1]

Causes severe skin burns and

Skin Corrosion H314
eye damage.[1]

Aquatic Toxicity H400 Very toxic to aquatic life.[1]

Handling Protocol:

e Always handle in a fume hood.[1]

o Wear chemically resistant gloves (Nitrile) and eye protection.[1]
o Store under inert gas (Nitrogen/Argon) as amines can absorb

from the air to form carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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